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Compound of Interest

Compound Name: AND-302

Cat. No.: B13438779

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical overview of the synthesis and purification of AND-
302, a small molecule anticonvulsant agent. The information is compiled from available
scientific literature and is intended to guide research and development efforts.

Introduction

AND-302, systematically named N-[2,2-Difluoro-2-(2-fluorophenyl)ethyl]-sulfamide, is a
promising anticonvulsant compound that has demonstrated significant neuroprotective activity
in preclinical studies. Its potential therapeutic applications necessitate a clear and reproducible
synthesis and purification strategy. This guide outlines the known synthetic pathway,
experimental protocols, and methods for obtaining high-purity AND-302.

Physicochemical Properties of AND-302

A summary of the key physicochemical properties of AND-302 is presented in the table below.
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Property Value Source

N-[2,2-Difluoro-2-(2-
IUPAC Name _ [1]
fluorophenyl)ethyl]-sulfamide

CAS Number 1380201-88-6 [1]
Molecular Formula C8H9F3N202S [1]
Molecular Weight 254.23 g/mol [1]
Appearance Solid powder MedKoo Biosciences
Purity >98% MedKoo Biosciences
Solubility Soluble in DMSO MedKoo Biosciences

Short term (days to weeks) at

0 - 4 °C; Long term (months to o
Storage ) MedKoo Biosciences

years) at -20 °C in a dry, dark

environment.

Synthesis Pathway of AND-302

The synthesis of AND-302 is a multi-step process starting from commercially available
reagents. The overall synthetic scheme is depicted below, followed by detailed experimental
protocols for each step.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB59814063_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB59814063_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB59814063_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB59814063_EN.htm
https://www.benchchem.com/product/b13438779?utm_src=pdf-body
https://www.benchchem.com/product/b13438779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13438779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of AND-302

2-Fluorobromobenzene
(Starting Material)

1. n-BuLi
2. Diethyl oxalate

Y
(Ethyl 2-(2-f|uorophenyl)-2-oxoacetate)

eoxo-Fluor®

(Ethyl 2,2-difIuoro-2-(2-f|uorophenyl)acetate)

1. Saponification (LiOH)
2. Curtius Rearrangement
(DPPA, Et3N, t-BuOH)
3. Deprotection (HCI)

Y
(2,2-Dif|uoro-2-(2-ﬂuorophenyl)ethan-l-amine)

Sulfamoyl chloride

N-[2,2-Difluoro-2-(2-fluorophenyl)ethyl]-sulfamide
(AND-302)
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Purification and Characterization Workflow

(Crude AN D-302)

Flash Column Chromatography
(Silica Gel, e.qg., Ethyl Acetate/Hexane)

Optional, for higher purity

Recrystallization
(e.g., Ethanol/Water)

y

Purity Assessment
(HPLC, LC-MS)

Structural Verification
(*H NMR, 3C NMR, °F NMR, HRMS)

Pure AND-302 (>98%)
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Hypothetical Signaling Pathway for AND-302

Voltage-Gated Voltage-Gated
Sodium Channels Calcium Channels

Reduced Reduced

(Glutamate Release)

Decreased

(Neuronal Excitotoxicity)

Neuroprotection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Synthesis and Purification of AND-
302]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13438779#and-302-synthesis-pathway-and-
purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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